![molecular formula C22H27N3O2 B4071648 N-allyl-N'-(2-isopropylphenyl)-N-(pyridin-2-ylmethyl)succinamide](/img/structure/B4071648.png)
N-allyl-N'-(2-isopropylphenyl)-N-(pyridin-2-ylmethyl)succinamide
Overview
Description
N-allyl-N'-(2-isopropylphenyl)-N-(pyridin-2-ylmethyl)succinamide, also known as compound A, is a small molecule drug that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of succinamide derivatives and has been studied for its biochemical and physiological effects, as well as its mechanism of action.
Mechanism of Action
The exact mechanism of action of N-allyl-N'-(2-isopropylphenyl)-N-(pyridin-2-ylmethyl)succinamide A is not fully understood, but it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. It has been found to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission. This may explain its anti-inflammatory, analgesic, and anticonvulsant effects.
Biochemical and Physiological Effects:
Compound A has been found to have several biochemical and physiological effects, including a reduction in inflammation, pain, and seizure activity. It has also been found to inhibit the growth of cancer cells and the aggregation of beta-amyloid peptides. Additionally, it has been shown to have a low toxicity profile in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-allyl-N'-(2-isopropylphenyl)-N-(pyridin-2-ylmethyl)succinamide A in lab experiments is its low toxicity profile, which makes it a safer alternative to other drugs. Additionally, its potential therapeutic properties in various fields of scientific research make it a promising candidate for further investigation. However, one of the limitations of using this compound A is its relatively low potency, which may limit its effectiveness in certain applications.
Future Directions
There are several future directions for the study of N-allyl-N'-(2-isopropylphenyl)-N-(pyridin-2-ylmethyl)succinamide A. One potential direction is to further investigate its potential use in cancer treatment, as it has shown promising results in inhibiting the growth of cancer cells in vitro. Another direction is to investigate its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the aggregation of beta-amyloid peptides. Additionally, further studies are needed to fully understand the mechanism of action of this compound A and its potential therapeutic properties in various fields of scientific research.
Scientific Research Applications
Compound A has been studied for its potential therapeutic properties in various fields of scientific research. It has been found to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. It has also been studied for its potential use in cancer treatment, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, N-allyl-N'-(2-isopropylphenyl)-N-(pyridin-2-ylmethyl)succinamide A has been investigated for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the aggregation of beta-amyloid peptides.
properties
IUPAC Name |
N-(2-propan-2-ylphenyl)-N'-prop-2-enyl-N'-(pyridin-2-ylmethyl)butanediamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O2/c1-4-15-25(16-18-9-7-8-14-23-18)22(27)13-12-21(26)24-20-11-6-5-10-19(20)17(2)3/h4-11,14,17H,1,12-13,15-16H2,2-3H3,(H,24,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHOKZSAPNFDGIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1NC(=O)CCC(=O)N(CC=C)CC2=CC=CC=N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.